5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid

• IUPAC Name: 5-(1-phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid
• InChI: InChI=1S/C18H23NO5/c20-17(21)16-7-6-15(24-16)14-8-10-19(11-9-14)18(22)23-12-13-4-2-1-3-5-13/h1-5,14-16H,6-12H2,(H,20,21)
• InChI Key: JSEYXVJEXFZDKT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1C2CCN(CC2)C(=O)OCC3=CC=CC=C3)C(=O)O
• Molecular Formula: C18H23NO5
• Molecular Weight: 333.4 g/mol
• CAS No.: 2287314-58-1

Description

5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid is a complex organic compound that features a piperidine ring, a phenylmethoxycarbonyl group, and an oxolane-2-carboxylic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the protection of the piperidine nitrogen with a phenylmethoxycarbonyl group, followed by the formation of the oxolane ring and subsequent carboxylation. The reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for cost-effectiveness and efficiency. This can include the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques to meet the demands of large-scale production .

Chemical Reactions Analysis

Types of Reactions

5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound can be used in the study of biological pathways and interactions due to its structural similarity to certain biological molecules.

Industry: Used in the production of fine chemicals and as a building block for various industrial products.

Mechanism of Action

The mechanism of action of 5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

5-(1-[(tert-butoxy)carbonyl]piperidin-4-yl)oxolane-2-carboxylic acid: Similar in structure but with a tert-butoxycarbonyl group instead of a phenylmethoxycarbonyl group.

Piperidine derivatives: Various piperidine-containing compounds with different substituents and functional groups.

Uniqueness

The uniqueness of 5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for research and industrial applications .